Cas no 941987-95-7 (4-(4-chlorobenzenesulfonyl)-N-(3-nitrophenyl)butanamide)

• Product Name: 4-(4-chlorobenzenesulfonyl)-N-(3-nitrophenyl)butanamide
• CAS No: 941987-95-7
• MF: C₁₆H₁₅ClN₂O₅S
• MW: 382.818701982498
• CID: 5503119
• PubChem ID: 18586056
• Update Time: 2025-07-19

4-(4-chlorobenzenesulfonyl)-N-(3-nitrophenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• VU0500769-1
• 4-(4-chlorophenyl)sulfonyl-N-(3-nitrophenyl)butanamide
• 941987-95-7
• F2815-0967
• 4-(4-chlorobenzenesulfonyl)-N-(3-nitrophenyl)butanamide
• AKOS024469491
• 4-((4-chlorophenyl)sulfonyl)-N-(3-nitrophenyl)butanamide

• Inchi： 1S/C16H15ClN2O5S/c17-12-6-8-15(9-7-12)25(23,24)10-2-5-16(20)18-13-3-1-4-14(11-13)19(21)22/h1,3-4,6-9,11H,2,5,10H2,(H,18,20)
• InChI Key： OFYSSELNAWMBCW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CCCC(NC1C=CC=C(C=1)[N+](=O)[O-])=O)(=O)=O

Computed Properties

• Exact Mass: 382.0390205g/mol
• Monoisotopic Mass: 382.0390205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 117Ų

Additional information on 4-(4-chlorobenzenesulfonyl)-N-(3-nitrophenyl)butanamide

Comprehensive Overview of 4-(4-chlorobenzenesulfonyl)-N-(3-nitrophenyl)butanamide (CAS No. 941987-95-7)

4-(4-chlorobenzenesulfonyl)-N-(3-nitrophenyl)butanamide, with the CAS number 941987-95-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique sulfonyl and nitro functional groups, is often explored for its potential applications in medicinal chemistry and material science. Researchers are particularly interested in its molecular structure, which combines a 4-chlorobenzenesulfonyl moiety with a 3-nitrophenyl group, creating a versatile scaffold for further derivatization.

The compound's chemical name and CAS registry number are frequently searched in academic databases and industry reports, reflecting its relevance in modern scientific inquiries. Its structure suggests potential interactions with biological targets, making it a candidate for drug discovery projects. For instance, the presence of the nitro group and sulfonyl linkage may contribute to its binding affinity with enzymes or receptors, a topic of interest in structure-activity relationship (SAR) studies.

In recent years, the demand for sulfonamide-based compounds like 4-(4-chlorobenzenesulfonyl)-N-(3-nitrophenyl)butanamide has risen due to their diverse applications. These include their role as intermediates in synthesizing more complex molecules, such as antimicrobial agents or anti-inflammatory drugs. The compound's chloro and nitro substituents also make it a valuable building block in designing high-performance materials, such as polymers with tailored properties.

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Another area of interest is the compound's stability and solubility profile, which are critical for its handling and formulation. Researchers often investigate its behavior in various solvents, as well as its thermal and photochemical stability. Such studies are essential for optimizing its use in laboratory-scale reactions or large-scale production. Additionally, the compound's spectroscopic data (e.g., NMR, IR, and MS) are frequently referenced in analytical chemistry literature.

In the context of green chemistry, there is growing interest in developing eco-friendly synthetic routes for compounds like 4-(4-chlorobenzenesulfonyl)-N-(3-nitrophenyl)butanamide. Researchers are exploring catalytic methods or solvent-free reactions to minimize waste and energy consumption. This aligns with broader industry trends toward sustainable chemical practices, a topic frequently searched by professionals and students alike.

Lastly, the compound's safety data and regulatory status are often queried by users. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure workplace safety. Documentation such as Material Safety Data Sheets (MSDS) provides detailed guidance on storage, disposal, and personal protective equipment (PPE).

In summary, 4-(4-chlorobenzenesulfonyl)-N-(3-nitrophenyl)butanamide (CAS 941987-95-7) is a multifaceted compound with promising applications in pharmaceutical research, material science, and chemical synthesis. Its structural features and functional groups make it a valuable subject for ongoing scientific exploration, addressing both traditional and emerging research questions.